1-(1H-1,2,3,4-tetrazol-5-yl)ethan-1-one
Overview
Description
1-(1H-1,2,3,4-tetrazol-5-yl)ethan-1-one is a useful research compound. Its molecular formula is C3H4N4O and its molecular weight is 112.1. The purity is usually 95.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(1H-1,2,3,4-tetrazol-5-yl)ethan-1-one involves the reaction of ethyl acetoacetate with sodium azide followed by acid hydrolysis to yield the desired product.", "Starting Materials": [ "Ethyl acetoacetate", "Sodium azide", "Acetic acid", "Sodium hydroxide", "Water" ], "Reaction": [ "Step 1: Dissolve ethyl acetoacetate in acetic acid and add sodium azide.", "Step 2: Heat the mixture to reflux for several hours.", "Step 3: Cool the mixture and add water.", "Step 4: Adjust the pH to acidic using acetic acid.", "Step 5: Add sodium hydroxide to the mixture until the pH is basic.", "Step 6: Extract the product with ethyl acetate.", "Step 7: Dry the organic layer over anhydrous sodium sulfate.", "Step 8: Concentrate the organic layer under reduced pressure to yield the desired product." ] } | |
CAS No. |
87385-34-0 |
Molecular Formula |
C3H4N4O |
Molecular Weight |
112.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
